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Compound of Interest

Compound Name:
Phenylbis(2,4,6-

trimethylbenzoyl)phosphine oxide

Cat. No.: B061975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Irgacure 819 as a

photoinitiator in the fabrication of hydrogels for 3D cell culture and outlines methods for

assessing the biocompatibility of these materials. Irgacure 819, a versatile and efficient

photoinitiator, enables the rapid and controlled polymerization of hydrogels under UV light,

making it a valuable tool in tissue engineering and drug delivery research.

Section 1: Hydrogel Fabrication for 3D Cell Culture
This section details the preparation of a biocompatible hydrogel using Poly(ethylene glycol)

diacrylate (PEGDA) and Irgacure 819 for the encapsulation of cells in a 3D environment.

Materials
Poly(ethylene glycol) diacrylate (PEGDA), MW 3400 g/mol

Irgacure 819 (phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide)

Phosphate-buffered saline (PBS), sterile

Fibronectin

Hepatocellular carcinoma cell line (e.g., HepG2)
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Cell culture medium (e.g., L-15 + 10% FBS)

Trypsin-EDTA (0.25% v/v)

Sterile microcentrifuge tubes and pipette tips

UV lamp (350 ± 10 nm) with adjustable intensity

Protocol: PEGDA Hydrogel Preparation and Cell
Encapsulation[1]

Prepare a sterile 200 mM PEGDA stock solution in PBS.

Prepare a sterile 1 mM Irgacure 819 stock solution in a suitable solvent (e.g., 70% ethanol)

and protect from light.

Cell Preparation:

Culture HepG2 cells to the desired confluence.

Trypsinize the cells, pellet them by centrifugation, and wash twice with sterile PBS.

Resuspend the cell pellet in a sterile PBS solution containing 0.033 mg/mL fibronectin to

achieve a final cell density of 3 x 10^6 cells/mL.[1]

Prepare the Cell-laden Pre-polymer Solution:

In a sterile microcentrifuge tube, combine 70 µL of the 200 mM PEGDA stock solution with

30 µL of the cell-fibronectin suspension.

Add the Irgacure 819 stock solution to achieve a final concentration of 1 mM. This will

result in a final PEGDA concentration of 100 mM and a fibronectin concentration of 9.9

µg/mL.[1]

Gently mix the solution by pipetting, avoiding the formation of air bubbles.

Photopolymerization:
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Pipette the cell-laden pre-polymer solution into a sterile mold or the well of a culture plate.

Expose the solution to UV light at an intensity of 12.8 mW/cm² for 5 minutes.[1]

Post-polymerization Washing:

After polymerization, wash the hydrogel three times with sterile PBS to remove any

unreacted components.[1]

Cell Culture:

Add fresh, pre-warmed cell culture medium to the hydrogel.

Incubate at 37°C in a humidified incubator with 5% CO2.

Change the culture medium every 24-48 hours.

Quantitative Data: Hydrogel Formulation and Curing
Parameters

Parameter Value Reference

PEGDA Molecular Weight 3400 g/mol [1]

Final PEGDA Concentration 100 mM [1]

Final Irgacure 819

Concentration
1 mM [1]

Cell Seeding Density 3 x 10^6 cells/mL [1]

UV Wavelength 350 ± 10 nm [1]

UV Intensity 12.8 mW/cm² [1]

Exposure Time 5 minutes [1]

Experimental Workflow: 3D Cell Encapsulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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